Cas no 179321-60-9 (6-(Benzyloxy)pyrazine-2-carboxylic acid)

• Product Name: 6-(Benzyloxy)pyrazine-2-carboxylic acid
• CAS No: 179321-60-9
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 2108002
• Update Time: 2023-08-03

6-(Benzyloxy)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(benzyloxy)pyrazine-2-carboxylic acid
• 6-benzyloxy-2-pyrazinoic acid
• INWXUSXDYYNSLM-UHFFFAOYSA-N
• 6-(Benzyloxy)pyrazine-2-carboxylic acid

• Inchi： 1S/C12H10N2O3/c15-12(16)10-6-13-7-11(14-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16)
• InChI Key： INWXUSXDYYNSLM-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C(=O)O)N=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Topological Polar Surface Area: 72.3